Cas no 941962-97-6 (N-(2-methoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide)

• Product Name: N-(2-methoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide
• CAS No: 941962-97-6
• MF: C₂₁H₁₈N₄O₃
• MW: 374.392624378204
• CID: 5444046
• Update Time: 2025-07-10

N-(2-methoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-2-(4-oxo-2-phenylpyrazolo[1,5-a]pyrazin-5-yl)acetamide
• N-(2-methoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide

• Inchi： 1S/C21H18N4O3/c1-28-19-10-6-5-9-16(19)22-20(26)14-24-11-12-25-18(21(24)27)13-17(23-25)15-7-3-2-4-8-15/h2-13H,14H2,1H3,(H,22,26)
• InChI Key： OQWMKMBHXFMJOK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CN1C=CN2N=C(C3=CC=CC=C3)C=C2C1=O

Additional information on N-(2-methoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide

Research Briefing on N-(2-methoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}acetamide (CAS: 941962-97-6)

In recent years, the compound N-(2-methoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}acetamide (CAS: 941962-97-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazolo[1,5-a]pyrazine core, has been investigated for its potential therapeutic applications, particularly in the modulation of key biological pathways. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

The synthesis of N-(2-methoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}acetamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the cyclization step to form the pyrazolo[1,5-a]pyrazine scaffold. Advances in catalytic methods and green chemistry principles have also been applied to reduce environmental impact and enhance scalability, making this compound more accessible for further research and development.

From a pharmacological perspective, this compound has demonstrated promising activity in preclinical models. Research indicates that it acts as a potent modulator of specific kinase pathways, which are implicated in various diseases, including cancer and inflammatory disorders. Mechanistic studies have elucidated its binding affinity and selectivity for target proteins, providing a foundation for structure-activity relationship (SAR) analyses. These findings are critical for the design of next-generation derivatives with improved efficacy and reduced off-target effects.

In vitro and in vivo studies have further highlighted the therapeutic potential of N-(2-methoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}acetamide. For instance, in cancer cell lines, the compound has shown significant antiproliferative effects, often accompanied by induction of apoptosis and cell cycle arrest. Additionally, its anti-inflammatory properties have been validated in animal models of chronic inflammation, suggesting potential applications in autoimmune diseases. These results underscore the compound's versatility and warrant further investigation into its clinical utility.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous pharmacokinetic and toxicological studies. Recent efforts have focused on formulating prodrugs or nanoparticle-based delivery systems to enhance its pharmacological profile. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these discoveries into clinical trials.

In conclusion, N-(2-methoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}acetamide (CAS: 941962-97-6) represents a compelling candidate for further exploration in chemical biology and drug development. Its unique structural features and broad biological activity make it a valuable tool for understanding disease mechanisms and identifying novel therapeutic strategies. Continued research efforts will be essential to unlock its full potential and pave the way for future innovations in the field.